Cas no 1446360-19-5 ((2,4-Difluorobenzyl)hydrazine hydrochloride)

• Product Name: (2,4-Difluorobenzyl)hydrazine hydrochloride
• CAS No: 1446360-19-5
• MF: C₇H₉ClF₂N₂
• MW: 194.610
• CID: 4670815
• PubChem ID: 89655012
• Update Time: 2025-10-21

(2,4-Difluorobenzyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,4-Difluorobenzyl)hydrazine hydrochloride
• BS-52137
• 1446360-19-5
• O10033
• (2,4-DIFLUOROBENZYL)HYDRAZINE HCL
• (2,4-Difluorobenzyl)hydrazinehydrochloride
• (2,4-difluorophenyl)methylhydrazine;hydrochloride
• CS-0188141
• SCHEMBL15065821

• Inchi： InChI=1S/C7H8F2N2.ClH/c8-6-2-1-5(4-11-10)7(9)3-6;/h1-3,11H,4,10H2;1H
• InChI Key： PRPUGLGWIQTLON-UHFFFAOYSA-N
• SMILES： c1cc(c(cc1F)F)CNN.Cl

Computed Properties

• Exact Mass: 194.0422323g/mol
• Monoisotopic Mass: 194.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Melting Point: NA

(2,4-Difluorobenzyl)hydrazine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2,4-Difluorobenzyl)hydrazine hydrochloride

Comprehensive Overview of (2,4-Difluorobenzyl)hydrazine hydrochloride (CAS No. 1446360-19-5): Properties, Applications, and Industry Insights

(2,4-Difluorobenzyl)hydrazine hydrochloride (CAS No. 1446360-19-5) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This hydrazine derivative features a difluorobenzyl moiety, which enhances its reactivity and selectivity in synthetic applications. Its molecular structure, characterized by the presence of fluorine atoms, contributes to its unique physicochemical properties, making it a valuable intermediate in the development of bioactive molecules.

The compound's CAS registry number (1446360-19-5) ensures precise identification in global chemical databases, facilitating regulatory compliance and supply chain transparency. Researchers frequently search for "2,4-Difluorobenzyl hydrazine HCl uses" or "synthesis of 1446360-19-5," reflecting growing interest in its synthetic pathways and industrial scalability. Recent advancements in fluorinated compounds have further amplified demand, as they are pivotal in designing next-generation APIs (Active Pharmaceutical Ingredients) with improved metabolic stability.

In pharmaceutical applications, (2,4-Difluorobenzyl)hydrazine hydrochloride serves as a key building block for heterocyclic scaffolds, particularly in the synthesis of antifungal and anticancer agents. Its fluorine substitution pattern is known to enhance binding affinity to biological targets, a feature highly sought after in drug discovery. Industry trends indicate a surge in queries like "fluorinated hydrazines in medicinal chemistry" or "1446360-19-5 solubility data," underscoring the need for detailed technical profiles.

From an agrochemical perspective, this compound is explored for its potential in crop protection formulations. The difluorobenzyl group may contribute to the development of herbicides with lower environmental persistence, aligning with the global push toward sustainable agriculture. Searches for "eco-friendly fluorinated agrochemicals" or "1446360-19-5 MSDS" highlight the intersection of safety and innovation in this domain.

Quality control of 1446360-19-5 involves rigorous HPLC/GC analysis to ensure purity, a critical factor for end-users. Analytical data, such as "NMR spectra of (2,4-Difluorobenzyl)hydrazine HCl," are frequently requested to validate batch consistency. The compound's stability under various storage conditions (e.g., "1446360-19-5 shelf life") is another trending topic among procurement specialists.

In summary, (2,4-Difluorobenzyl)hydrazine hydrochloride exemplifies the strategic importance of fluorine chemistry in modern science. Its versatility across life sciences and material innovation positions it as a compound of enduring interest, with research and commercial queries expected to grow in tandem with advancements in precision synthesis and green chemistry.